Cas no 72576-09-1 (Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)-)

Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)- structure
72576-09-1 structure
Product Name:Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)-
CAS No:72576-09-1
MF:C30H42O6Zn
MW:564.059886455536
CID:549799
Update Time:2024-03-05

Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)- Chemical and Physical Properties

Names and Identifiers

    • Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)-
    • 3,5-DI-TERT-BUTYLSALICYLIC ACID, ZINC SALT
    • ZINC, 3,5-DI-TERT-BUTYLSALICYLATE
    • 2,4-ditert-butyl-6-carboxyphenolate
    • Inchi: 1S/2C15H22O3.Zn/c2*1-14(2,3)9-7-10(13(17)18)12(16)11(8-9)15(4,5)6;/h2*7-8,16H,1-6H3,(H,17,18);/q;;+2/p-2
    • InChI Key: HCOFMIWUFBMIPV-UHFFFAOYSA-L
    • SMILES: [Zn+2].C([O-])(=O)C1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1O.C([O-])(=O)C1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1O

Computed Properties

  • Exact Mass: 314.086
  • Monoisotopic Mass: 314.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Melting Point: 256 °C (dec.)(lit.)

Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)- Security Information

  • Hazardous Material transportation number:UN 1325 4.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 11-22-50/53
  • Safety Instruction: 7-22-60-61
  • Hazardous Material Identification: F Xn N
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